3-{[ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone

• IUPAC Name: 3-[[ethyl(methyl)amino]methyl]-3-hydroxy-1-[(4-propan-2-ylphenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C19H30N2O2/c1-5-20(4)14-19(23)11-6-12-21(18(19)22)13-16-7-9-17(10-8-16)15(2)3/h7-10,15,23H,5-6,11-14H2,1-4H3
• InChI Key: PCHZLYRJOBXIMT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC1(CCCN(C1=O)CC2=CC=C(C=C2)C(C)C)O
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol

Description

3-{[Ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone, also known as EMA-HIB, is a synthetic compound that has gained attention in the scientific research community due to its potential therapeutic properties.

Mechanism of Action

3-{[ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone works by inhibiting acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in various cognitive functions, including memory and learning. By increasing the levels of acetylcholine, this compound may improve cognitive function in individuals with Alzheimer's disease. This compound also has antioxidant properties that protect against oxidative stress-induced cell damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits acetylcholinesterase activity in a dose-dependent manner. This compound has also been shown to have antioxidant properties, as it reduces the levels of reactive oxygen species and lipid peroxidation in cells. In vivo studies have shown that this compound improves cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone in lab experiments is its specificity for inhibiting acetylcholinesterase. This makes it a useful tool for studying the role of acetylcholine in various physiological and pathological processes. However, one limitation of using this compound is its potential toxicity, as it has been shown to be cytotoxic at high concentrations.

Future Directions

There are several future directions for research on 3-{[ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone. One area of interest is the development of this compound derivatives that have improved pharmacokinetic properties and reduced toxicity. Another area of interest is the investigation of this compound as a potential treatment for other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to understand the long-term effects of this compound on cognitive function and the underlying mechanisms of its neuroprotective properties.

Synthesis Methods

3-{[ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone is synthesized through a multi-step process that involves the reaction of several chemical compounds. The synthesis method starts with the reaction of 4-isopropylbenzaldehyde and ethyl acetoacetate to form 4-isopropyl-3-oxobutanoic acid ethyl ester. This intermediate product is then reacted with methylamine to form 4-isopropyl-3-(methylamino)butanoic acid ethyl ester. The final step involves the reaction of this intermediate product with 1-(2-hydroxyethyl)piperidin-4-one to form this compound.

Scientific Research Applications

3-{[ethyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)-2-piperidinone has shown potential therapeutic properties in various scientific research applications. It has been studied as a potential treatment for Alzheimer's disease due to its ability to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This compound has also been studied for its potential as a neuroprotective agent, as it has been shown to have antioxidant properties that protect against oxidative stress-induced cell damage.